Cas no 88398-82-7 (Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 88398-82-7
• MF: C₇H₉ClN₂O₄S
• MW: 252.675359487534
• CID: 634207
• PubChem ID: 10977963
• Update Time: 2025-04-19

Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-(chlorosulfonyl)-1-methyl-, ethyl ester
• ethyl 5-chlorosulfonyl-1-methylpyrazole-4-carboxylate
• (R)-2,2-DIMETHYL-3-FORMYL4-THIAZOLIDINECARBOXYLICACID
• 93621-38-6
• CS-0230792
• EN300-105628
• SCHEMBL7801314
• AT25775
• 1-methyl-4-ethoxycarbonylpyrazole-5-sulfonylchloride
• BXPQVOSHELHKSE-UHFFFAOYSA-N
• AKOS009158569
• 4-ethoxycarbonyl-1-methylpyrazole-5-sulfonylchloride
• DTXSID50450556
• ethyl 5-(chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate
• 88398-82-7
• Ethyl 5-(Chlorosulfonyl)-1-methyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C7H9ClN2O4S/c1-3-14-7(11)5-4-9-10(2)6(5)15(8,12)13/h4H,3H2,1-2H3
• InChI Key： BXPQVOSHELHKSE-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)OCC)C=NN1C)(=O)=O

Computed Properties

• Exact Mass: 251.9971556g/mol
• Monoisotopic Mass: 251.9971556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives